1-(Pyrazin-2-yl)-1H-imidazole-4-carbaldehyde
Cat. No. B8701841
M. Wt: 174.16 g/mol
InChI Key: CVTNNGMOOORBPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06713455B2
Procedure details
Sodium hydride (60% in oil, 720 mg, 18.0 mmol) was added to a 0° C. solution of 1H-imidazole-4-carboxaldehyde (2.20 g, 18.0 mmol) in DMF (8 mL). After stirring for 20 min at 0° C., the mixture was allowed to warm to RT and a solution of 2-chloropyrazine (2.06 g, 17.9 mmol) in DMF (4 mL) was added. The resulting mixture was heated to 100° C. for 18 h. The solvent was evaporated, the residue was dissolved in ethyl acetate, washed with water and brine, dried (MgSO4), and concentrated to provide 3.10 g (86%) of the title compound. MS 175 (M+H)+
Name
Yield
86%
Identifiers
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REACTION_CXSMILES
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[H-].[Na+].[NH:3]1[CH:7]=[C:6]([CH:8]=[O:9])[N:5]=[CH:4]1.Cl[C:11]1[CH:16]=[N:15][CH:14]=[CH:13][N:12]=1>CN(C=O)C>[N:12]1[CH:13]=[CH:14][N:15]=[CH:16][C:11]=1[N:3]1[CH:7]=[C:6]([CH:8]=[O:9])[N:5]=[CH:4]1 |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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720 mg
|
|
Type
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reactant
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|
Smiles
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[H-].[Na+]
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Name
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|
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Quantity
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2.2 g
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Type
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reactant
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Smiles
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N1C=NC(=C1)C=O
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Name
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|
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Quantity
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8 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
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Name
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|
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Quantity
|
2.06 g
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Type
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reactant
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Smiles
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ClC1=NC=CN=C1
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Name
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|
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Quantity
|
4 mL
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|
Type
|
solvent
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|
Smiles
|
CN(C)C=O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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After stirring for 20 min at 0° C.
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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to warm to RT
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
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The resulting mixture was heated to 100° C. for 18 h
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|
Duration
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18 h
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CUSTOM
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Type
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CUSTOM
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|
Details
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The solvent was evaporated
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DISSOLUTION
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Type
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DISSOLUTION
|
|
Details
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the residue was dissolved in ethyl acetate
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WASH
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Type
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WASH
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|
Details
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washed with water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried (MgSO4)
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
20 min |
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Name
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|
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Type
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product
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Smiles
|
N1=C(C=NC=C1)N1C=NC(=C1)C=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.1 g | |
| YIELD: PERCENTYIELD | 86% | |
| YIELD: CALCULATEDPERCENTYIELD | 99.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
